Cas no 312588-66-2 ((4-Benzhydrylpiperazino)[4-(tert-butyl)phenyl]methanone)

• Product Name: (4-Benzhydrylpiperazino)[4-(tert-butyl)phenyl]methanone
• CAS No: 312588-66-2
• MF: C₂₈H₃₂N₂O
• MW: 412.566487312317
• MDL: MFCD01129292
• CID: 4712517
• Update Time: 2025-06-14

(4-Benzhydrylpiperazino)[4-(tert-butyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylbenzoyl)-4-(diphenylmethyl)piperazine
• BAS 00543174
• Oprea1_243978
• Oprea1_125673
• STK145032
• ST004897
• (4-benzhydrylpiperazino)[4-(tert-butyl)phenyl]methanone
• 4-(Tert-butyl)phenyl (4-(diphenylmethyl)piperazinyl ketone
• (4-benzhydrylpiperazin-1-yl)-(4-tert-butylphenyl)methanone
• 4-(tert-butyl)phenyl 4-(diphenylmethyl)piperazinyl ketone
• (4-Benzhydryl-piperazin-1-yl)-(4-tert-butyl-ph
• (4-Benzhydrylpiperazino)[4-(tert-butyl)phenyl]methanone

• MDL： MFCD01129292
• Inchi： 1S/C28H32N2O/c1-28(2,3)25-16-14-24(15-17-25)27(31)30-20-18-29(19-21-30)26(22-10-6-4-7-11-22)23-12-8-5-9-13-23/h4-17,26H,18-21H2,1-3H3
• InChI Key： QXYOWGBDYOBWFH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C)(C)C)N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 536
• Topological Polar Surface Area: 23.6

Additional information on (4-Benzhydrylpiperazino)[4-(tert-butyl)phenyl]methanone

Comprehensive Overview of (4-Benzhydrylpiperazino)[4-(tert-butyl)phenyl]methanone (CAS No. 312588-66-2)

(4-Benzhydrylpiperazino)[4-(tert-butyl)phenyl]methanone, identified by its CAS No. 312588-66-2, is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The presence of a benzhydryl group and a tert-butylphenyl moiety in its structure makes it a unique candidate for drug discovery and material science applications.

In recent years, the demand for piperazine-based compounds has surged due to their role in developing CNS-targeting drugs and neuroprotective agents. Researchers are particularly interested in CAS No. 312588-66-2 for its potential to modulate dopamine receptors and serotonin pathways, which are critical in treating neurological disorders. Its structural complexity also allows for structure-activity relationship (SAR) studies, a hot topic in modern medicinal chemistry.

The compound's synthetic versatility is another area of interest. Chemists are exploring its use as a building block for designing highly selective enzyme inhibitors. With the rise of AI-driven drug discovery, 312588-66-2 has been featured in computational studies predicting its binding affinity to various GPCR targets. This aligns with the growing trend of in silico screening in pharmaceutical R&D.

From an industrial perspective, (4-Benzhydrylpiperazino)[4-(tert-butyl)phenyl]methanone is gaining attention for its potential in advanced material synthesis. Its aromatic and aliphatic components make it suitable for creating polymeric coatings with enhanced thermal stability. This application is particularly relevant to the sustainable materials sector, a key focus area in green chemistry initiatives.

Quality control of CAS No. 312588-66-2 involves rigorous HPLC analysis and spectroscopic characterization, ensuring compliance with pharmaceutical-grade standards. The compound's stability under various pH conditions has been documented, making it suitable for formulation studies. These properties address common search queries about compound shelf life and storage requirements for research chemicals.

Recent patent literature reveals innovative applications of 312588-66-2 in photodynamic therapy and molecular imaging. Its fluorescence properties when conjugated with other moieties have sparked interest in diagnostic probe development. This connects with the booming field of theranostics, combining therapeutic and diagnostic capabilities in one molecule.

For researchers sourcing this compound, understanding its solubility profile in organic solvents is crucial. Experimental data shows excellent solubility in DMSO and dichloromethane, but limited solubility in aqueous buffers. This information directly responds to frequently searched laboratory preparation questions regarding compound dissolution techniques.

The environmental impact assessment of (4-Benzhydrylpiperazino)[4-(tert-butyl)phenyl]methanone indicates moderate biodegradability, with ongoing studies evaluating its ecotoxicological profile. This addresses growing concerns about green chemistry metrics and sustainable synthesis practices in chemical manufacturing.

In analytical applications, the compound serves as a chromatographic reference standard due to its distinct UV absorption maxima at 254 nm. Laboratories frequently search for such calibration compounds with well-characterized spectral properties, making this a valuable technical detail.

Future research directions for CAS 312588-66-2 may explore its crystal engineering potential and polymorphic forms, particularly for pharmaceutical cocrystal development. These aspects are increasingly important in drug formulation optimization, a trending topic in pharma forums and scientific literature.